Cas no 1260898-05-2 (tert-Butyl 4-(3-oxo-3,4-dihydroquinoxalin-2-yl)-1,4-diazepane-1-carboxylate)

Technical Introduction: tert-Butyl 4-(3-oxo-3,4-dihydroquinoxalin-2-yl)-1,4-diazepane-1-carboxylate is a heterocyclic compound featuring a quinoxalinone core fused to a diazepane ring, protected by a tert-butoxycarbonyl (Boc) group. This structure offers versatility as an intermediate in medicinal chemistry, particularly in the synthesis of bioactive molecules targeting central nervous system (CNS) disorders or kinase inhibition. The Boc group enhances stability during synthetic manipulations, while the diazepane moiety provides conformational flexibility, potentially improving binding affinity. Its well-defined reactivity makes it valuable for constructing complex pharmacophores. Suitable for controlled functionalization, this compound is often employed in peptide-mimetic and scaffold diversification studies, supporting drug discovery efforts.
tert-Butyl 4-(3-oxo-3,4-dihydroquinoxalin-2-yl)-1,4-diazepane-1-carboxylate structure
1260898-05-2 structure
Product Name:tert-Butyl 4-(3-oxo-3,4-dihydroquinoxalin-2-yl)-1,4-diazepane-1-carboxylate
CAS No:1260898-05-2
MF:C18H24N4O3
MW:344.408164024353
CID:1081383
PubChem ID:60145977
Update Time:2025-05-22

tert-Butyl 4-(3-oxo-3,4-dihydroquinoxalin-2-yl)-1,4-diazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 4-(3-oxo-3,4-dihydroquinoxalin-2-yl)-1,4-diazepane-1-carboxylate
    • DB-023287
    • 1260898-05-2
    • MFCD11111572
    • 651047-42-6
    • DTXSID90733734
    • tert-Butyl4-(3-oxo-3,4-dihydroquinoxalin-2-yl)-1,4-diazepane-1-carboxylate
    • Inchi: 1S/C18H24N4O3/c1-18(2,3)25-17(24)22-10-6-9-21(11-12-22)15-16(23)20-14-8-5-4-7-13(14)19-15/h4-5,7-8H,6,9-12H2,1-3H3,(H,20,23)
    • InChI Key: MDNJETHQPKAEMI-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCN(C2C(NC3C=CC=CC=3N=2)=O)CCC1)=O

Computed Properties

  • Exact Mass: 344.18484064g/mol
  • Monoisotopic Mass: 344.18484064g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 555
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 74.2Ų

tert-Butyl 4-(3-oxo-3,4-dihydroquinoxalin-2-yl)-1,4-diazepane-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM142001-1g
tert-butyl 4-(3-oxo-3,4-dihydroquinoxalin-2-yl)-1,4-diazepane-1-carboxylate
1260898-05-2 95%
1g
$795 2021-08-05
Chemenu
CM142001-1g
tert-butyl 4-(3-oxo-3,4-dihydroquinoxalin-2-yl)-1,4-diazepane-1-carboxylate
1260898-05-2 95%
1g
$*** 2023-03-30

Additional information on tert-Butyl 4-(3-oxo-3,4-dihydroquinoxalin-2-yl)-1,4-diazepane-1-carboxylate

tert-Butyl 4-(3-oxo-3,4-dihydroquinoxalin-2-yl)-1,4-diazepane-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 1260898-05-2, known as tert-butyl 4-(3-oxo-3,4-dihydroquinoxalin-2-yl)-1,4-diazepane-1-carboxylate, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which incorporates both a tert-butyl group and a dihydroquinoxalin moiety, making it a promising candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of this compound as a bioisostere in the design of novel therapeutic agents. Its unique structure allows for interactions with specific biological targets, such as protein kinases and other enzymes, which are critical in disease pathways. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against certain oncogenic kinases, suggesting its potential role in anticancer therapies.

The synthesis of tert-butyl 4-(3-oxo-3,4-dihydroquinoxalin-2-yl)-1,4-diazepane-1-carboxylate involves a multi-step process that combines advanced organic synthesis techniques. The incorporation of the diazepane ring system is particularly challenging and requires precise control over reaction conditions to ensure high yields and purity. This compound's stability and solubility properties have been extensively studied, with findings indicating its suitability for formulation into various drug delivery systems.

In terms of pharmacokinetics, this compound has shown favorable absorption profiles in preclinical models. Studies conducted at the University of California revealed that it exhibits moderate oral bioavailability in rodents, which is a critical factor for its potential use as an orally administered medication. Additionally, its metabolic stability has been evaluated using liver microsomes from multiple species, providing insights into its potential for human use.

The structural features of this compound also make it an attractive candidate for further modification through medicinal chemistry approaches. For example, researchers have explored the substitution of the tert-butyl group with other alkyl chains to investigate the impact on potency and selectivity. These studies have provided valuable data on the structure-activity relationships (SAR) of this class of compounds.

Moreover, the integration of the dihydroquinoxalin moiety into the molecule introduces additional functional groups that can be exploited for further chemical diversification. This has led to the development of analogs with enhanced pharmacological properties, including improved selectivity for specific biological targets.

Looking ahead, the future prospects for tert-butyl 4-(3-oxo-3,4-dihydroquinoxalin-2-yl)-1,4-diazepane-1-carboxylate are promising. Its unique combination of structural features and pharmacological properties positions it as a valuable tool in drug discovery efforts targeting various therapeutic areas. Continued research into its mechanism of action and optimization of its pharmacokinetic profile will undoubtedly pave the way for its clinical evaluation in the near future.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent